In situ chemical mapping of a lithium-ion battery using full-field hard X-ray spectroscopic imaging†
Chemical Communications Pub Date: 2013-05-03 DOI: 10.1039/C3CC42667J
Abstract
In situ tracking of chemical phase transformation, mapping, and composition information of a battery with CuO as the anode was performed with quantitative analysis at sub-30 nm resolution with a 40 × 40 μm field of view using
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